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Compound of Interest

Compound Name:
(r)-(4-Benzylmorpholin-3-

yl)methanol

Cat. No.: B024854 Get Quote

Technical Guide: (R)-(4-Benzylmorpholin-3-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of (R)-(4-Benzylmorpholin-3-yl)methanol, a chiral morpholine derivative of interest

in medicinal chemistry and drug discovery.

Core Physicochemical Data
The essential molecular properties of (R)-(4-Benzylmorpholin-3-yl)methanol are summarized

in the table below. These data are critical for experimental design, analytical method

development, and computational modeling.

Property Value Source

Molecular Formula C₁₂H₁₇NO₂ [1]

Molecular Weight 207.273 g/mol [1]

CAS Number 110167-20-9 [1]
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Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of (R)-(4-
Benzylmorpholin-3-yl)methanol are typically proprietary or described in specific patents and

scientific literature. A general workflow for the characterization of such a compound is outlined

below.

General Workflow for Physicochemical Characterization:

Synthesis and Purification: The compound is synthesized via appropriate organic chemistry

reactions. Purification is typically achieved through techniques such as column

chromatography or recrystallization to achieve a high degree of purity (e.g., >95%).

Structural Elucidation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm

the chemical structure, including the connectivity of atoms and the presence of functional

groups.

Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine

the accurate mass of the molecule, which in turn confirms the molecular formula.

Purity Analysis:

High-Performance Liquid Chromatography (HPLC): Chiral HPLC is essential to determine

the enantiomeric purity of the (R)-enantiomer.

Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to assess purity and

identify any volatile impurities.

Physical Property Determination:

Melting Point: The melting point is measured to assess purity and for identification

purposes.

Solubility: The solubility in various solvents is determined to inform formulation and

reaction conditions.
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Workflow for Determination of Molecular Properties
The logical flow for determining the molecular formula and weight of a novel or uncharacterized

compound is depicted in the following diagram.
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Caption: Workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

